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Compound of Interest
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Cat. No.: B7760339

Pumice, a porous, lightweight volcanic rock, presents a compelling case for use as a
sustainable thermal insulation material in the construction industry. Its highly vesicular
structure, a result of rapid cooling and depressurization of gas-rich lava, gives rise to its
characteristic low density and high porosity. These intrinsic properties are central to its
effectiveness as an insulator, making it a subject of significant interest for researchers and
scientists in materials science and green building technology. This guide provides a technical
overview of the key thermophysical properties of pumice and the standardized experimental
protocols used to measure them.

Core Thermophysical Properties of Pumice

The insulating performance of pumice is primarily dictated by its thermal conductivity, density,
porosity, and specific heat capacity. These properties are interconnected and are crucial for
evaluating its suitability in various insulation applications.

Thermal Conductivity

Thermal conductivity (A or k) is the measure of a material's ability to conduct heat. For
insulation materials, a lower thermal conductivity value is desirable as it indicates better
resistance to heat transfer. The porous nature of pumice traps air within its structure,
significantly lowering its thermal conductivity.[1]

The thermal conductivity of pumice can vary depending on its form (raw granules, or as an
aggregate in concrete) and density.[1][2] Furthermore, moisture content plays a critical role; an
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increase in moisture can substantially raise the thermal conductivity, thereby reducing its
insulating effectiveness. For instance, the thermal conductivity of pumice concrete can increase
by 4% for every 1% increase in moisture content by volume.[2]

Table 1: Thermal Conductivity of Pumice and Pumice-Based Materials

Thermal
Material Type Dry Density (kg/im3)  Conductivity Source(s)
(Wim-K)
Pure Pumice .
Not Specified 0.08 - 0.13 [1]
Granules
Pumice Lightweight
800 - 1200 0.20-0.38 [2]
Concrete
Pumice-Based Bricks Not Specified 0.336
Pumice/Polyurethane
Composite (30% Not Specified 0.2313

Pumice)

Density and Porosity

Pumice is characterized by its low density and high porosity, which are inversely related.
Porosity is the measure of void spaces in a material and is a primary reason for pumice's
excellent insulating properties.[1] The high porosity, often ranging from 80-90%, contributes to
its light weight.[3] This low density not only enhances its thermal resistance but also reduces
the structural load in building applications, offering additional construction advantages.[4]

Table 2: Density and Porosity of Pumice
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Property Value Source(s)
Density
Dry Density (Lightweight
Y y (L J 800 - 1600 kg/m3 [2]
Concrete)
Bulk Density (Lightweight
y (Lo g < 1200 kg/m3 [2]

Aggregates)

Apparent Density (Loose
250 - 300 kg/m3
Granules)

Porosity

Average Porosity (by volume) ~90% [3]

Specific Heat Capacity

Specific heat capacity (c) is the amount of heat energy required to raise the temperature of a
unit mass of a substance by one degree.[5] Materials with a high specific heat capacity can
store more thermal energy. While specific heat capacity is a fundamental property, it is less
critical for insulation than thermal conductivity. However, it is an important parameter in
dynamic thermal modeling of building envelopes.

Table 3: Specific Heat Capacity of Pumice

Property Value Source(s)

Specific Heat Capacity 870 JIkg-K

Experimental Protocols and Methodologies

Accurate and repeatable measurement of thermophysical properties is essential for material
characterization and performance modeling. Standardized methods, primarily from
organizations like ASTM International, are employed for these evaluations.

Measurement of Thermal Conductivity
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The determination of thermal conductivity is typically performed under steady-state conditions,
where the temperature at any point in the material does not change over time.

1. Guarded Hot-Plate (GHP) Method (ASTM C177 / 1SO 8302)

This is an absolute method for determining thermal conductivity and is considered a primary
standard.[6][7] The procedure involves placing two identical, flat specimens of the material on
either side of a main heater plate. This central plate is surrounded by a "guard" heater kept at
the same temperature to prevent radial heat flow, ensuring that the heat transfer through the
specimen is one-dimensional.[8][9] By measuring the electrical power supplied to the main
heater, the temperature difference across the specimens, and the specimen dimensions, the
thermal conductivity can be calculated directly.[9]

© 2025 BenchChem. All rights reserved. 4/12 Tech Support


https://www.linseis.com/en/methods/guarded-hot-plate-ghp/
https://tsapps.nist.gov/publication/get_pdf.cfm?pub_id=861062
https://www.vteclabs.com/testing/thermal-analysis/astm-c177/
https://infinitalab.com/blogs/test-to-determine-steady-state-heat-flux-by-guarded-hot-plate-apparatus-astm-c177/
https://infinitalab.com/blogs/test-to-determine-steady-state-heat-flux-by-guarded-hot-plate-apparatus-astm-c177/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7760339?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Apparatus Setup

Prepare two identical
flat specimens

Place specimens on each
side of the main heater

Surround main heater with a
guard heater at same temp.

Position cold plates on
the outer surfaces

Apply power and wait for
steady-state thermal equilibrium

Measure electrical power (Q) Measure temperature difference Measure specimen
to the main heater (AT) across specimen thickness (L) and area (A)

Calcylation

Calculate Thermal Conductivity (k)
k=(Q-L)/(A-AT)

Click to download full resolution via product page

Workflow for the Guarded Hot-Plate (GHP) Method.
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2. Heat Flow Meter (HFM) Method (ASTM C518)

The Heat Flow Meter method is a more rapid, comparative technique.[10] A single specimen is
placed between a hot plate and a cold plate, establishing a temperature gradient.[11] The heat
flow through the specimen is measured by heat flux transducers integrated into the plates.[12]
The apparatus is calibrated using a material of known thermal conductivity. This method is
widely used for quality control and material characterization due to its speed and simplicity.[12]
[13]
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Apparatus Setup & Calibration

Calibrate apparatus with a
standard reference material

Prepare single

flat specimen

Place specimen between
hot and cold plates

Measurement Process

Establish steady-state
heat flow

Measure heat flow (g/A) Measure temperature difference Measure specimen
using heat flux transducers (AT) across specimen thickness (L)

Calcylation

Determine Thermal Conductivity (k)
from calibration data

Click to download full resolution via product page

Workflow for the Heat Flow Meter (HFM) Method.
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Measurement of Density and Porosity

1. Bulk Density Determination

The bulk density of pumice aggregate is determined by measuring the mass of a known
volume of the material. The procedure typically involves filling a container of a known volume
with the pumice sample and weighing it.

2. Porosity (Indirect Method)

Because pumice has many closed-off pores, its porosity cannot be easily measured by fluid
saturation. An indirect method is therefore used, which relies on comparing the density of
pumice to the density of its solid, non-porous equivalent, such as volcanic glass (obsidian).[14]
The porosity is calculated based on the premise that the solid part of the pumice has the same
density as obsidian.[14]

Pumice Measurement Solid Equivalent Measurement

Measure Mass Measure Volume Measure Mass Measure Volume
of Pumice (m_p) of Pumice (V_p) of Obsidian (m_o) of Obsidian (V_o)

Calculate Pumice Calculate Obsidian
Bulk Density True Density
(p_p=m_p/V_p) (p_.o=m_o/V_o0)

Qsity Calculgtion

Calculate Porosity (®)
@ =(1-(p_p/p_0) *100%

Click to download full resolution via product page
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Logical relationship for indirect porosity measurement.

Measurement of Specific Heat Capacity

Method of Mixtures (Calorimetry)

The specific heat capacity of pumice fragments can be determined using the "method of
mixtures" with a calorimeter.[15] The protocol involves cooling a dried sample of known mass
to a stable, low temperature (e.g., in an ice-water bath). The cooled sample is then quickly
transferred into an insulated calorimeter containing a known mass of water at a known initial
(room) temperature. The final equilibrium temperature of the mixture is recorded, and the
specific heat capacity of the pumice is calculated using the principle of conservation of energy.

[15]
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Sample Preparation

Dry pumice sample
to remove moisture

Measure sample mass (m_s)

Cool sample to a known
low temperature (T_s = 0°C)

Calorimeter Preparation

Measure mass of
water (m_w) in calorimeter

Measure initial water
temperature (T_w)

Mea

surement

Quickly transfer cooled
sample into calorimeter

Stir and record final
equilibrium temperature (T_f)

Calculation

Calculate Specific Heat (c_s)
c.s=[m w-c w(T_f-T w)]/[m_s:(T_s-T_f)]

Click to download full resolution via product page

Workflow for Specific Heat Capacity by Calorimetry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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